Cas no 117056-66-3 (2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-)

2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro- structure
117056-66-3 structure
Product Name:2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-
CAS No:117056-66-3
MF:C38H68N4O3
MW:628.971530914307
CID:148931
PubChem ID:3082824
Update Time:2025-04-19

2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-
    • N,N-dihexadecyl-4-nitro-2,1,3-benzoxadiazol-7-amine
    • NBD Dihexadecylamine
    • NBD Dihexadecylamine [4-(N,N-Dihexadecylamino)-7-nitrobenz-2-oxa-1,3-diazole]
    • 4-(N,N-Dihexadecyl)amino-7-nitrobenz-2-oxa-1,3-diazole
    • 4-Benzofurazanamine, N,N-dihexadecyl-7-nitro-
    • AC1MIZKJ
    • D 69 (fluorophore)
    • D 69
    • 117056-66-3
    • DTXSID70151699
    • 2,1,3-Benzoxadiazol-4-amine, N,N-dihexadecyl-7-nitro-
    • HY-D1770
    • N,N-Dihexadecyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
    • SCHEMBL4439764
    • CS-0653090
    • DTXCID4074190
    • Inchi: 1S/C38H68N4O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41(35-31-32-36(42(43)44)38-37(35)39-45-40-38)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-32H,3-30,33-34H2,1-2H3
    • InChI Key: JVTZCQBNIYPZGI-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 628.52954
  • Monoisotopic Mass: 628.529
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 31
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88A^2
  • XLogP3: 16.6

Experimental Properties

  • Density: 0.986
  • Boiling Point: 695.2°Cat760mmHg
  • Flash Point: 374.3°C
  • Refractive Index: 1.515
  • PSA: 85.3

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